Cas no 2034494-59-0 (N-(2-ethoxyphenyl)-6-(thiolan-3-yloxy)pyridine-3-carboxamide)

• Product Name: N-(2-ethoxyphenyl)-6-(thiolan-3-yloxy)pyridine-3-carboxamide
• CAS No: 2034494-59-0
• MF: C₁₈H₂₀N₂O₃S
• MW: 344.428003311157
• CID: 5377612
• Update Time: 2025-10-29

N-(2-ethoxyphenyl)-6-(thiolan-3-yloxy)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-6-(thiolan-3-yloxy)pyridine-3-carboxamide

• Inchi： 1S/C18H20N2O3S/c1-2-22-16-6-4-3-5-15(16)20-18(21)13-7-8-17(19-11-13)23-14-9-10-24-12-14/h3-8,11,14H,2,9-10,12H2,1H3,(H,20,21)
• InChI Key： IUPPSQDAGLWDKY-UHFFFAOYSA-N
• SMILES： C1=NC(OC2CCSC2)=CC=C1C(NC1=CC=CC=C1OCC)=O

Additional information on N-(2-ethoxyphenyl)-6-(thiolan-3-yloxy)pyridine-3-carboxamide

Professional Introduction to N-(2-ethoxyphenyl)-6-(thiolan-3-yloxy)pyridine-3-carboxamide (CAS No. 2034494-59-0)

N-(2-ethoxyphenyl)-6-(thiolan-3-yloxy)pyridine-3-carboxamide, identified by its CAS number 2034494-59-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly the combination of an ethoxyphenyl group and a thiolan-3-yloxy moiety, contribute to its distinctive chemical properties and potential therapeutic applications.

The< strong>N-(2-ethoxyphenyl) moiety in the molecular structure of N-(2-ethoxyphenyl)-6-(thiolan-3-yloxy)pyridine-3-carboxamide plays a crucial role in determining its pharmacological profile. The ethoxyphenyl group is known for its ability to interact with various biological targets, including enzymes and receptors, which is essential for the development of drugs that can modulate biological pathways effectively. This feature makes the compound a valuable candidate for further investigation in the context of drug design and discovery.

The< strong>6-(thiolan-3-yloxy) group is another critical component of this compound that contributes to its unique chemical and biological properties. Thiolan derivatives have been extensively studied for their potential applications in medicinal chemistry due to their ability to form stable complexes with biological molecules. The thiolan ring provides a flexible scaffold that can be modified to enhance binding affinity and selectivity, making it an attractive moiety for the development of novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecule inhibitors that target specific enzymes involved in disease pathways. N-(2-ethoxyphenyl)-6-(thiolan-3-yloxy)pyridine-3-carboxamide has been identified as a potential lead compound in this context. Preliminary studies have suggested that this molecule exhibits inhibitory activity against certain enzymes that are implicated in inflammatory and metabolic disorders. The ability of this compound to modulate these enzymatic activities makes it a promising candidate for further development as a therapeutic agent.

The synthesis of N-(2-ethoxyphenyl)-6-(thiolan-3-yloxy)pyridine-3-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthetic route typically involves the coupling of various functional groups, including the introduction of the ethoxyphenyl and thiolan-3-yloxy moieties. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve efficient and selective transformations. These methods are essential for producing the compound in a form that is suitable for further biological evaluation.

Once synthesized, N-(2-ethoxyphenyl)-6-(thiolan-3-yloxy)pyridine-3-carboxamide undergoes rigorous testing to assess its biological activity and safety profile. In vitro assays are conducted to evaluate its interaction with target enzymes and receptors, while in vivo studies provide insights into its pharmacokinetic properties and potential side effects. These studies are crucial for determining the feasibility of using this compound as a basis for developing new drugs.

The latest research in the field of medicinal chemistry has highlighted the importance of structure-based drug design approaches. By understanding the three-dimensional structure of target proteins and how small molecules interact with them, chemists can design compounds that are more effective and selective. N-(2-ethoxyphenyl)-6-(thiolan-3-yloxy)pyridine-3-carboxamide exemplifies this approach, as its unique structural features allow it to bind tightly to specific biological targets. This has led to significant advancements in the development of novel therapeutic agents.

In addition to its potential therapeutic applications, N-(2-ethoxyphenyl)-6-(thiolan-3-yloxy)pyridine-3-carboxamide has also been explored for its role in chemical biology research. This compound serves as a valuable tool for studying enzyme mechanisms and exploring new drug targets. Its ability to modulate biological pathways makes it an important asset in the quest to understand complex disease processes and develop innovative treatments.

The future prospects for N-(2-ethoxyphenyl)-6-(thiolan-3-yloxy)pyridine-3-carboxamide are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new applications. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the development of next-generation therapeutics. The combination of cutting-edge synthetic methods and advanced computational techniques will further enhance our ability to design molecules that can effectively address unmet medical needs.